Cas no 1871686-13-3 (1H-1,2,3-Triazole-4-methanol, α-(2-amino-1-methylethyl)-1-methyl-)
1H-1,2,3-Triazole-4-methanol, α-(2-amino-1-methylethyl)-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazole-4-methanol, α-(2-amino-1-methylethyl)-1-methyl-
-
- Inchi: 1S/C7H14N4O/c1-5(3-8)7(12)6-4-11(2)10-9-6/h4-5,7,12H,3,8H2,1-2H3
- InChI Key: AJKCSTMNCKVHIF-UHFFFAOYSA-N
- SMILES: C(C1N=NN(C)C=1)(O)C(C)CN
1H-1,2,3-Triazole-4-methanol, α-(2-amino-1-methylethyl)-1-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-682130-0.05g |
3-amino-2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-ol |
1871686-13-3 | 0.05g |
$1020.0 | 2023-03-11 | ||
| Enamine | EN300-682130-0.1g |
3-amino-2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-ol |
1871686-13-3 | 0.1g |
$1068.0 | 2023-03-11 | ||
| Enamine | EN300-682130-0.25g |
3-amino-2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-ol |
1871686-13-3 | 0.25g |
$1117.0 | 2023-03-11 | ||
| Enamine | EN300-682130-0.5g |
3-amino-2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-ol |
1871686-13-3 | 0.5g |
$1165.0 | 2023-03-11 | ||
| Enamine | EN300-682130-1.0g |
3-amino-2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-ol |
1871686-13-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-682130-2.5g |
3-amino-2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-ol |
1871686-13-3 | 2.5g |
$2379.0 | 2023-03-11 | ||
| Enamine | EN300-682130-5.0g |
3-amino-2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-ol |
1871686-13-3 | 5.0g |
$3520.0 | 2023-03-11 | ||
| Enamine | EN300-682130-10.0g |
3-amino-2-methyl-1-(1-methyl-1H-1,2,3-triazol-4-yl)propan-1-ol |
1871686-13-3 | 10.0g |
$5221.0 | 2023-03-11 |
1H-1,2,3-Triazole-4-methanol, α-(2-amino-1-methylethyl)-1-methyl- Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Carmen Pérez León,Keisuke Sagisaka,Daisuke Fujita,Liyuan Han RSC Adv., 2014,4, 8550-8557
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on 1H-1,2,3-Triazole-4-methanol, α-(2-amino-1-methylethyl)-1-methyl-
Introduction to 1H-1,2,3-Triazole-4-methanol, α-(2-amino-1-methylethyl)-1-methyl- (CAS No. 1871686-13-3)
The compound 1H-1,2,3-Triazole-4-methanol, α-(2-amino-1-methylethyl)-1-methyl- (CAS No. 1871686-13-3) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its triazole core and functionalized with a methyl group at the 1-position and an α-(2-amino-1-methylethyl) side chain, has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery.
The triazole scaffold is a well-established motif in pharmaceuticals, known for its stability and ability to engage in multiple binding interactions with biological targets. Its incorporation into the structure of this compound suggests a possible role in modulating enzyme activity or receptor binding. Specifically, the presence of the 4-methanol group introduces a hydroxyl moiety that could serve as a hydrogen bond acceptor or participate in further chemical modifications, enhancing the molecule's versatility.
Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, making compounds like this one more attractive for drug development. The α-(2-amino-1-methylethyl) side chain adds complexity to the molecule, potentially influencing its solubility, metabolic stability, and pharmacokinetic properties. This structural feature is particularly interesting because it combines an amino group with an isobutyl moiety, which could be exploited for selective interactions with biological targets.
In the context of modern drug discovery, the synthesis and characterization of such heterocyclic compounds are often driven by their potential to address unmet medical needs. The triazole core is known to exhibit antimicrobial and anti-inflammatory properties, while modifications at other positions can fine-tune these effects. For instance, studies have shown that derivatives of 1H-1,2,3-triazole can inhibit certain kinases and phosphodiesterases, making them candidates for treating cancers and inflammatory diseases.
The methyl group at the 1-position of this compound may play a role in reducing metabolic liability by stabilizing the molecule against enzymatic degradation. This is a critical consideration in drug design, as poor metabolic stability can lead to reduced bioavailability and increased toxicity. Additionally, the 4-methanol group could serve as a handle for further derivatization using protecting group strategies or coupling reactions to explore new pharmacophores.
From a synthetic perspective, the preparation of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the triazole ring typically requires cycloaddition reactions between organic azides and alkynes under controlled conditions. The subsequent functionalization at the 4-position with a hydroxymethyl group and the attachment of the α-(2-amino-1-methylethyl) side chain demand precise regioselectivity and orthogonal reaction conditions.
The use of advanced spectroscopic techniques such as NMR spectroscopy (¹H and ¹³C), mass spectrometry (LC-MS), and X-ray crystallography has been instrumental in confirming the structure of this compound. These methods provide detailed insights into its conformational preferences and intermolecular interactions, which are essential for understanding its biological activity. For example, NMR studies can reveal hydrogen bonding patterns and solvation effects that influence how the molecule behaves in different environments.
The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are increasingly exploring its utility in materials science and agrochemicals due to its unique structural features. The triazole core is particularly valuable because it can act as a cross-linking agent or a building block for more complex polymers. In agrochemicals, derivatives of triazoles have shown efficacy as fungicides and herbicides by interfering with essential metabolic pathways in plants.
As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that interact selectively with disease-causing targets. The combination of computational modeling with experimental validation has accelerated the pace at which novel compounds like this one are being discovered and optimized. The α-(2-amino-1-methylethyl) side chain is particularly noteworthy because it introduces steric bulk that could enhance binding affinity or improve selectivity over off-target proteins.
The future prospects for this compound are promising given its structural features and potential biological activities. Further research may focus on exploring analogues that exhibit enhanced potency or reduced side effects through structural modifications. Additionally, interdisciplinary approaches combining medicinal chemistry with artificial intelligence (AI) could accelerate the discovery process by predicting optimal molecular structures based on large datasets.
In conclusion,1H-1,2,3-Triazole-4-methanol, α-(2-amino-1-methylethyl)-1-methyl-, CAS No. 1871686-13-3 stands as a testament to the ingenuity of modern chemical synthesis and its potential to address complex biological challenges. Its unique structural features make it an attractive candidate for further exploration in drug discovery and beyond.
1871686-13-3 (1H-1,2,3-Triazole-4-methanol, α-(2-amino-1-methylethyl)-1-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)